N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3-phenylsulfanylpropanamide

• IUPAC Name: N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C17H14BrN3O2S/c18-13-8-6-12(7-9-13)16-20-21-17(23-16)19-15(22)10-11-24-14-4-2-1-3-5-14/h1-9H,10-11H2,(H,19,21,22)
• InChI Key: PYBRNZFWEAJSLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)NC2=NN=C(O2)C3=CC=C(C=C3)Br
• Molecular Formula: C17H14BrN3O2S
• Molecular Weight: 404.3 g/mol

Description

“N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3-phenylsulfanylpropanamide” is a complex organic compound. The oxadiazole molecule is composed of two nitrogen atoms and one oxygen atom, forming a five-membered heterocyclic ring. Structures of this type have been successfully used in the treatment of various diseases in humans and animals, and play an important role in modern agriculture.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as 1,3,4-oxadiazoles are typically synthesized through S-alkylation in alkaline medium followed by reduction of the corresponding ketone.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Macitentan , an orally active dual endothelin receptor antagonist, contains the core structure of our compound. .

Heterocyclic Chemistry and Synthesis

• .

Safety and Hazards

While specific safety data for this compound was not found, it’s generally recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

While specific future directions for this compound were not found, similar compounds such as 1,3,4-oxadiazoles are being studied for their potential use in medicine and agriculture.

Mechanism of Action

Target of Action

A structurally similar compound, macitentan, is known to be a potent dual endothelin receptor antagonist .

Mode of Action

If it shares a similar mechanism with Macitentan, it may act as an antagonist at the Endothelin receptors, inhibiting their function .

Biochemical Pathways

If it acts similarly to Macitentan, it could influence the Endothelin signaling pathway .

Pharmacokinetics

Macitentan, a related compound, is noted for its excellent pharmacokinetic properties .

Result of Action

If it behaves like Macitentan, it could potentially have antihypertensive effects .